Cas no 2248330-73-4 (3,9-dioxa-6-azatricyclo[8.4.0.0,2,7]tetradeca-1(14),10,12-triene hydrochloride)

• Product Name: 3,9-dioxa-6-azatricyclo[8.4.0.0,2,7]tetradeca-1(14),10,12-triene hydrochloride
• CAS No: 2248330-73-4
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5457601
• Update Time: 2025-07-14

3,9-dioxa-6-azatricyclo[8.4.0.0,2,7]tetradeca-1(14),10,12-triene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,9-dioxa-6-azatricyclo[8.4.0.0,2,7]tetradeca-1(14),10,12-triene hydrochloride

• Inchi： 1S/C11H13NO2.ClH/c1-2-4-10-8(3-1)11-9(7-14-10)12-5-6-13-11;/h1-4,9,11-12H,5-7H2;1H
• InChI Key： VNKAYMAAULWPEX-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1OCC1NCCOC21.Cl

Additional information on 3,9-dioxa-6-azatricyclo[8.4.0.0,2,7]tetradeca-1(14),10,12-triene hydrochloride

Comprehensive Overview of 3,9-dioxa-6-azatricyclo[8.4.0.0,2,7]tetradeca-1(14),10,12-triene hydrochloride (CAS No. 2248330-73-4)

The compound 3,9-dioxa-6-azatricyclo[8.4.0.0,2,7]tetradeca-1(14),10,12-triene hydrochloride (CAS No. 2248330-73-4) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique tricyclic framework, featuring oxygen and nitrogen heteroatoms, makes it a valuable scaffold for drug discovery and functional material design. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders and inflammatory pathways, aligning with current trends in precision medicine.

In recent years, the scientific community has shown growing interest in heterocyclic compounds due to their versatility in medicinal chemistry. The 3,9-dioxa-6-azatricyclo core of this molecule offers distinct advantages, including improved metabolic stability and bioavailability compared to simpler aromatic systems. These properties are critical for addressing challenges in drug delivery systems and bioavailability enhancement, which rank among the top-searched topics in pharmaceutical R&D. The hydrochloride salt form further improves solubility, a key factor in formulation development.

The structural complexity of 2248330-73-4 presents both opportunities and challenges for synthetic chemists. Current literature suggests innovative approaches to constructing its tricyclic scaffold, with particular attention to stereochemical control at the 0,2,7 positions. These synthetic methodologies are frequently discussed in organic chemistry forums, reflecting the compound's relevance to cutting-edge catalysis research and green chemistry initiatives. The presence of multiple heteroatoms in the structure also makes it an interesting case study for computational chemists working on molecular modeling and quantum chemical calculations.

From a pharmacological perspective, preliminary studies indicate that derivatives of this structural class may interact with neurotransmitter receptors and ion channels, though detailed mechanism-of-action studies are still ongoing. This aligns with current industry focus on neuromodulators and neuroprotective agents, which are highly searched terms in neuroscience databases. The 3,9-dioxa-6-aza moiety in particular shows promise for designing compounds with optimized blood-brain barrier penetration, a crucial factor in CNS drug development.

Material scientists have also explored applications of this compound class in supramolecular chemistry and coordination complexes. The rigid tricyclic structure can serve as a building block for advanced materials with tailored electronic properties. Recent patent literature reveals growing interest in using such frameworks for organic electronics and photovoltaic materials, connecting to the booming renewable energy sector. These applications make 2248330-73-4 relevant to discussions about sustainable technology and green materials.

Analytical characterization of 3,9-dioxa-6-azatricyclo[8.4.0.0,2,7]tetradeca-1(14),10,12-triene hydrochloride presents unique challenges due to its complex structure. Advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR are typically required for full structural elucidation. These analytical aspects connect to frequently searched topics in the analytical chemistry community regarding structure determination of complex molecules and spectral interpretation.

The stability profile of this compound under various conditions is another area of active investigation. Researchers are particularly interested in its behavior under physiological pH conditions and thermal stress, which are critical for both pharmaceutical and material applications. These stability studies contribute valuable data to the broader discussion of molecular stability prediction, a hot topic in computational chemistry and formulation science.

As research progresses, 2248330-73-4 continues to demonstrate potential across multiple disciplines. Its unique combination of structural features makes it a compelling subject for interdisciplinary research bridging medicinal chemistry, materials science, and computational modeling. The compound exemplifies how complex molecular architectures can address diverse scientific challenges while inspiring innovative solutions in multiple technology sectors.